Cas no 51282-87-2 (Acetic acid, (2-cyano-4-methylphenoxy)-)

• Product Name: Acetic acid, (2-cyano-4-methylphenoxy)-
• CAS No: 51282-87-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1571322
• Update Time: 2024-08-24

Acetic acid, (2-cyano-4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-cyano-4-methylphenoxy)-
• Acetic acid, 2-(2-cyano-4-methylphenoxy)-

• Inchi： 1S/C10H9NO3/c1-7-2-3-9(8(4-7)5-11)14-6-10(12)13/h2-4H,6H2,1H3,(H,12,13)
• InChI Key： KFWYHWZHQGJEQI-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(C)C=C1C#N

Computed Properties

• Exact Mass: 191.05827

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 403.5±30.0 °C(Predicted)
• PSA: 70.32
• pka: 2.99±0.10(Predicted)